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Compound of Interest

Compound Name: GW-406381

Cat. No.: B8037459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of GW4064, a

potent and selective non-steroidal farnesoid X receptor (FXR) agonist, in cell culture

experiments. Adherence to these guidelines is crucial for ensuring experimental reproducibility

and accuracy.

Physicochemical and Solubility Data
Proper handling and solubilization of GW4064 are critical for its effective use in in vitro studies.

Below is a summary of its key properties.
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Property Value

Chemical Name

3-[2-[2-chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-

methylethyl)-4-

isoxazolyl]methoxy]phenyl]ethenyl]-benzoic acid

Molecular Formula C₂₈H₂₂Cl₃NO₄

Molecular Weight 542.8 g/mol [1]

Appearance Crystalline solid[1]

Purity ≥95%[1][2]

Storage (Solid) Store at -20°C for up to 4 years.[1]

Storage (DMSO Solution)
Store at -20°C for up to 1 month or -80°C for up

to 6 months. Avoid repeated freeze-thaw cycles.

Solubility

DMSO: ~25-100 mg/mL Ethanol: ~1-5.4 mg/mL

Water: Insoluble Aqueous Buffers: Sparingly

soluble.

Quantitative Data: In Vitro Efficacy
The following table summarizes the effective concentrations (EC₅₀) of GW4064 in various cell-

based assays. These values can serve as a starting point for determining the optimal working

concentration for your specific cell line and experimental conditions.
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Cell Line Assay Type EC₅₀ Value Reference

CV-1
FXR Transactivation

Assay
15 nM

CV-1
FXR Transactivation

Assay
65 nM

HEK293
GAL4-FXR

Transactivation
70 nM

HEK293T SHP Promoter Activity 75 nM

N/A FXR-bla Assay 3 nM

Experimental Protocols
Preparation of GW4064 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of GW4064 in dimethyl

sulfoxide (DMSO).

Materials:

GW4064 powder

Anhydrous or high-purity DMSO

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-warm DMSO: Bring the DMSO to room temperature before opening to minimize

moisture absorption.
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Weigh GW4064: In a sterile microcentrifuge tube, accurately weigh out the desired amount

of GW4064 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.43

mg of GW4064 (Molecular Weight = 542.8 g/mol ).

Add DMSO: Add the calculated volume of DMSO to the tube containing the GW4064

powder. For a 10 mM solution from 5.43 mg, add 1 mL of DMSO. To make a 10 mM stock

solution from 1 mg of GW4064, add 0.184 mL of DMSO.

Dissolve: Vortex the solution thoroughly until the GW4064 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can aid in dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the GW4064 stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM GW4064 stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM GW4064 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the concentration of DMSO

in the final culture medium, it is advisable to perform an intermediate dilution. For example,
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to prepare a 10 µM working solution, you can first dilute the 10 mM stock solution 1:100 in

cell culture medium to create a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed cell culture medium to achieve the desired final concentration. For example, to

make 10 mL of a 1 µM working solution from a 10 mM stock, add 1 µL of the stock solution to

10 mL of medium.

Mix Thoroughly: Gently mix the medium containing GW4064 by inverting the tube or

pipetting up and down.

Treat Cells: Replace the existing medium in your cell culture plates with the freshly prepared

GW4064-containing medium.

DMSO Control: It is crucial to include a vehicle control in your experiments. This should be

cell culture medium containing the same final concentration of DMSO as the highest

concentration of GW4064 used.

Note on Stability in Aqueous Solutions: GW4064 is sparingly soluble in aqueous buffers. It is

recommended not to store aqueous solutions for more than one day.

Visualization of Protocols and Pathways
Experimental Workflow for Cell Treatment
The following diagram illustrates a typical workflow for treating cultured cells with GW4064.
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Caption: Workflow for GW4064 Preparation and Cell Treatment.
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Simplified Farnesoid X Receptor (FXR) Signaling
Pathway
This diagram depicts the activation of the Farnesoid X Receptor (FXR) by GW4064 and its

downstream effects.
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Caption: GW4064-mediated FXR Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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